N-(4-methoxy-2-nitrophenyl)-1-[(4-methylphenyl)sulfonyl]-5-oxoprolinamide

• IUPAC Name: N-(4-methoxy-2-nitrophenyl)-1-(4-methylphenyl)sulfonyl-5-oxopyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H19N3O7S/c1-12-3-6-14(7-4-12)30(27,28)21-16(9-10-18(21)23)19(24)20-15-8-5-13(29-2)11-17(15)22(25)26/h3-8,11,16H,9-10H2,1-2H3,(H,20,24)
• InChI Key: QGGLYYLNWFHERH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C(CCC2=O)C(=O)NC3=C(C=C(C=C3)OC)[N+](=O)[O-]
• Molecular Formula: C19H19N3O7S
• Molecular Weight: 433.4 g/mol

Description

N-(4-methoxy-2-nitrophenyl)-1-[(4-methylphenyl)sulfonyl]-5-oxoprolinamide, commonly known as MNPSO, is a chemical compound that has gained significant attention in the field of scientific research. It is a synthetic molecule that has been found to have potential applications in various areas of research, including medicinal chemistry, drug discovery, and cancer research.

Mechanism of Action

The mechanism of action of MNPSO is not fully understood, but it is believed to work by inhibiting the activity of enzymes that are involved in various cellular processes. It has been found to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of pH in the body. MNPSO has also been found to inhibit the activity of the enzyme topoisomerase, which is involved in DNA replication and repair.
Biochemical and physiological effects:
MNPSO has been found to have various biochemical and physiological effects. It has been found to have anti-cancer properties, as it has been found to inhibit the growth of cancer cells in vitro. It has also been found to have anti-inflammatory properties, as it has been found to inhibit the activity of enzymes that are involved in the inflammatory response. MNPSO has also been found to have potential as a lead compound for the development of new drugs.

Advantages and Limitations for Lab Experiments

MNPSO has several advantages for lab experiments. It is a synthetic molecule, which means it can be easily synthesized in the lab. It has also been found to have potential as a lead compound for the development of new drugs. However, there are also limitations to using MNPSO in lab experiments. It is a complex molecule, which means it requires specialized equipment and expertise to synthesize and analyze. It is also relatively expensive compared to other compounds that are commonly used in lab experiments.

Future Directions

There are several future directions for research on MNPSO. One area of research is the development of new drugs based on MNPSO. Another area of research is the study of MNPSO's potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. MNPSO could also be studied for its potential use in the treatment of other diseases, such as inflammatory diseases and cancer. Additionally, further studies could be done to better understand the mechanism of action of MNPSO and its biochemical and physiological effects.

Scientific Research Applications

MNPSO has been found to have potential applications in various areas of scientific research. It has been studied for its anti-cancer properties, as it has been found to inhibit the growth of cancer cells in vitro. It has also been used in medicinal chemistry research, as it has been found to have potential as a lead compound for the development of new drugs. MNPSO has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease.